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Compound of Interest

Compound Name: Carbidium

CAS No.: 47570-45-6

Cat. No.: B12808312

Get Quote

An initial investigation into the topic of "Carbidium" for the requested in-depth technical guide

has revealed a significant ambiguity that requires clarification before proceeding. The term

"Carbidium," as specified, appears to refer to a specific, complex organic compound, which is

unlikely to have natural sources and abundance in the manner of a mineral or element. It is

crucial to ensure the core subject of the guide is correctly identified to provide accurate and

relevant information.

A search of chemical databases reveals "Carbidium" as a synonym for the compound with the

chemical formula C23H22N3O2+.[1] This substance is cataloged in PubChem with the IUPAC

name ethyl N-[4-(2-amino-5-methylphenanthridin-5-ium-6-yl)phenyl]carbamate and the CAS

number 47570-45-6.[1] This compound is a complex organic molecule, likely of synthetic origin,

and is not a naturally occurring element or a simple inorganic substance. Therefore, a

discussion of its "natural sources and abundance" would not be applicable in the traditional

sense.

It is possible that the term "Carbidium" has been mistaken for "carbide" or "carborundum."

Carbides are a broad class of compounds in which carbon is combined with a metallic or

semimetallic element.[2][3][4] These materials, such as silicon carbide (often trademarked as
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Carborundum), tungsten carbide, and iron carbide (cementite), are of significant industrial

importance due to their hardness, high melting points, and other physical properties.[2][3][4][5]

[6][7]

Key Distinctions:

Carbidium (as per PubChem): A specific, complex organic cation. It is highly improbable that

this compound is found in nature.

Carbides: A large family of compounds containing carbon and a metal or metalloid. Many

carbides have well-documented natural occurrences in minerals and are of significant

geological and industrial interest. For instance, silicon carbide occurs naturally as the rare

mineral moissanite.[8][9]

Carborundum: The trade name for silicon carbide (SiC), a synthetically produced abrasive

with a crystal structure similar to diamond.[6][10][11] While a natural form exists

(moissanite), the vast majority of silicon carbide is manufactured.[9][11]

Given the core requirement of the technical guide is to focus on "natural sources and

abundance," it is essential to clarify which substance is of interest:

The organic compound "Carbidium" (C23H22N3O2+): If this is the intended subject, the

guide would need to pivot to its synthesis, chemical properties, and potential applications, as

it is unlikely to have natural sources.

Carbides in general, or a specific carbide (e.g., silicon carbide, tungsten carbide): If this is

the case, a comprehensive guide on their natural occurrence, geological formation, and

relative abundance can be developed, fulfilling the original request.

Without this clarification, proceeding with the development of the in-depth technical guide

would be based on an assumption that could lead to a document that does not meet the needs

of the intended audience of researchers, scientists, and drug development professionals.

We await your feedback to ensure the final deliverable is accurate and aligned with your

objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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